Cas no 383145-96-8 (3-{[(2,4-dichlorophenyl)methyl]sulfanyl}-4-phenyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole)

• Product Name: 3-{[(2,4-dichlorophenyl)methyl]sulfanyl}-4-phenyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole
• CAS No: 383145-96-8
• MF: C₂₃H₁₆Cl₂F₃N₃OS
• MW: 510.358852386475
• CID: 5709513
• PubChem ID: 2766082
• Update Time: 2023-10-14

3-{[(2,4-dichlorophenyl)methyl]sulfanyl}-4-phenyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-[(2,4-dichlorophenyl)methylsulfanyl]-4-phenyl-5-[[3-(trifluoromethyl)phenoxy]methyl]-1,2,4-triazole
• 10R-1267
• 383145-96-8
• 3-{[(2,4-dichlorophenyl)methyl]sulfanyl}-4-phenyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole
• 3-[(2,4-dichlorobenzyl)sulfanyl]-4-phenyl-5-{[3-(trifluoromethyl)phenoxy]methyl}-4H-1,2,4-triazole
• AKOS005076284

• Inchi： 1S/C23H16Cl2F3N3OS/c24-17-10-9-15(20(25)12-17)14-33-22-30-29-21(31(22)18-6-2-1-3-7-18)13-32-19-8-4-5-16(11-19)23(26,27)28/h1-12H,13-14H2
• InChI Key： OAEODFVTRGVYCJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CSC1=NN=C(COC2C=CC=C(C(F)(F)F)C=2)N1C1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 509.0343232g/mol
• Monoisotopic Mass: 509.0343232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 65.2Ų